1-Hexanone, 2-bromo-1-(4-methoxyphenyl)-

• CAS No.: 33809-55-1
• Molecular Formula: C13H17BrO2
• Molecular Weight: 285.18 g/mol
• IUPAC Name: 2-bromo-1-(4-methoxyphenyl)hexan-1-one
• InChI: InChI=1S/C13H17BrO2/c1-3-4-5-12(14)13(15)10-6-8-11(16-2)9-7-10/h6-9,12H,3-5H2,1-2H3
• InChI Key: GAQLVKVMOILKSF-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(C(=O)C1=CC=C(C=C1)OC)Br

Description

1-Hexanone, 2-bromo-1-(4-methoxyphenyl)- is a useful research compound. Its molecular formula is C13H17BrO2 and its molecular weight is 285.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A procedure similar to step 3 of Example 1 was used. 1-(4-methoxy-phenyl)-hexan-1-one prepared in the step 2 and bromide were used as starting materials, and anhydrous AlCl3 was used as catalyst. The crude product obtained was distilled under a reduced pressure and purified by a silica gel column chromatography eluted with petroleum ether and ethyl acetate (20:1) to give a product as a white solid in a yield of 93.4%, mp: 54-55 └. 1H-NMR (CDCl3, 400 MHz) δ: 0.92 (3H, t, J=7.2 Hz, CH3), 1.30˜1.60 (4H, m, CH2CH2), 2.05˜2.25 (2H, m, CH2CHBr), 3.89 (3H, s, OCH3), 5.11 (1H, t, J=7.2 Hz, CHBr), 6.96 (2H, d, J=8.80 Hz, ArH), 8.01 (2H, d, J=8.80 Hz, ArH); ESI-MS m/e (%): 286.1 (M+2, 2), 284.1 (M, 2), 230.0 (3), 228.0 (3), 205.1 (5), 135.1 (100).